3-Chloro-5-(3-chloro-5-fluorophenyl)phenol

• IUPAC Name: 3-chloro-5-(3-chloro-5-fluorophenyl)phenol
• InChI: InChI=1S/C12H7Cl2FO/c13-9-1-7(3-11(15)5-9)8-2-10(14)6-12(16)4-8/h1-6,16H
• InChI Key: AKPKFOIAXNUBSU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1O)Cl)C2=CC(=CC(=C2)Cl)F
• Molecular Formula: C12H7Cl2FO
• DSSTOX Substance ID: DTXSID20686022
• Molecular Weight: 257.08 g/mol
• CAS No.: 1261951-54-5

Description

3-Chloro-5-(3-chloro-5-fluorophenyl)phenol is an organic compound that belongs to the class of halogenated phenols. This compound is characterized by the presence of chlorine and fluorine atoms attached to a phenol ring, making it a unique and interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(3-chloro-5-fluorophenyl)phenol typically involves the halogenation of phenol derivatives. One common method is the electrophilic aromatic substitution reaction, where phenol is treated with chlorine and fluorine sources under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as iron(III) chloride to facilitate the halogenation process.

Industrial Production Methods

In industrial settings, the production of 3-Chloro-5-(3-chloro-5-fluorophenyl)phenol can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction parameters such as temperature, pressure, and reactant concentrations, ensuring high yield and purity of the final product. The use of advanced purification techniques such as recrystallization and chromatography further enhances the quality of the compound.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(3-chloro-5-fluorophenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into less oxidized forms, such as hydroquinones.

Substitution: The halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of functionalized phenols.

Scientific Research Applications

3-Chloro-5-(3-chloro-5-fluorophenyl)phenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(3-chloro-5-fluorophenyl)phenol involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or receptors, leading to various biological effects. For example, it may bind to and inhibit the activity of microbial enzymes, resulting in antimicrobial properties. The exact pathways and targets are still under investigation, and further research is needed to fully elucidate its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

3-Chloro-5-fluorophenol: Similar in structure but lacks the additional chlorine atom.

3-Chloro-5-fluorobenzonitrile: Contains a nitrile group instead of a hydroxyl group.

3-Chloro-5-fluorophenylboronic acid: Contains a boronic acid group.

Uniqueness

3-Chloro-5-(3-chloro-5-fluorophenyl)phenol is unique due to the presence of both chlorine and fluorine atoms on the phenol ring, which imparts distinct chemical and physical properties